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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methyl-4-heptanol (CAS No. 598-01-6). The information herein is curated for researchers,

scientists, and professionals in drug development who require precise data for experimental

design, process development, and safety assessments. This document includes a detailed

summary of quantitative data, standardized experimental protocols for property determination,

and a logical workflow for the characterization of similar liquid compounds.

Core Physical and Chemical Properties
4-Methyl-4-heptanol, also known as 4-hydroxy-4-methylheptane, is a tertiary alcohol. Its

molecular structure consists of a heptane backbone with a methyl and a hydroxyl group

attached to the fourth carbon atom. This structure influences its physical properties, such as its

moderate polarity and boiling point.

Quantitative Data Summary
The physical properties of 4-Methyl-4-heptanol are summarized in the table below. The data is

aggregated from various chemical databases and literature sources. It is important to note that

minor variations in reported values can exist due to different experimental conditions and

measurement techniques.
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Property Value Units Notes

Molecular Formula C₈H₁₈O - -

Molecular Weight 130.23 g/mol [1][2][3][4][5]

Appearance
Colorless to Almost

Colorless Clear Liquid
- [2][6]

Density 0.819 - 0.83 g/mL at 20°C[1][6][7][8]

Boiling Point 161 °C at 760 mmHg[1][7]

62 °C at 12 mmHg[6][8][9]

Melting Point -82 °C [1][4][6][7]

Refractive Index 1.424 - 1.430 -

at 20°C, for sodium D-

line (589.3 nm)[1][6][7]

[8]

Flash Point 52 - 60.6 °C [4][6][7][8]

Dielectric Constant 2.87 - [1][6]

LogP (Octanol/Water

Partition Coefficient)
2.3 - 2.622 - Estimated[3][6][7]

Experimental Protocols for Property Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid compounds like 4-Methyl-4-heptanol. These protocols are based on

standard laboratory practices.

Determination of Density
The density of a liquid can be accurately measured using a pycnometer or a digital density

meter.[6]

Pycnometry (ASTM D1480, ASTM D1217):

Clean and dry a pycnometer of a known volume.
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Weigh the empty pycnometer.

Fill the pycnometer with the liquid sample, ensuring no air bubbles are present.

Place the filled pycnometer in a constant temperature bath (e.g., 20°C) until thermal

equilibrium is reached.

Adjust the liquid volume to the calibration mark.

Remove the pycnometer from the bath, wipe it dry, and weigh it.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.

Vibrating Tube Density Meter (ASTM D4052):

Calibrate the instrument with a reference standard of known density (e.g., dry air and pure

water).

Inject the liquid sample into the oscillating U-tube.

The instrument measures the change in the oscillation frequency of the tube caused by

the sample.

The density is automatically calculated and displayed by the instrument. This method is

fast and requires a small sample volume.[6]

Determination of Boiling Point
The boiling point can be determined by distillation or micro-methods like the Thiele tube

method.

Simple Distillation (ASTM D86):

Place a measured volume of the liquid (e.g., 25 mL) in a distillation flask.

Add a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus with a condenser and a collection flask.
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Insert a thermometer so that the top of the bulb is level with the side arm of the distillation

flask.

Heat the flask gently.

Record the temperature at which the liquid is actively boiling and the vapor is condensing,

and the temperature remains constant. This is the boiling point at the ambient atmospheric

pressure.[5][9]

Thiele Tube Method:

Place a small amount of the liquid into a small test tube.

Invert a sealed-end capillary tube into the test tube.

Attach the test tube to a thermometer.

Place the assembly in a Thiele tube filled with a high-boiling point oil.

Heat the side arm of the Thiele tube gently.

A stream of bubbles will emerge from the capillary tube.

Stop heating and observe the temperature at which the liquid is drawn back into the

capillary tube. This temperature is the boiling point.[9][10]

Determination of Refractive Index
The refractive index is typically measured using a refractometer.

Abbe Refractometer:

Ensure the prisms of the refractometer are clean.

Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

Apply a few drops of the liquid sample onto the prism.

Close the prisms and allow the sample to reach the desired temperature (e.g., 20°C).
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While looking through the eyepiece, adjust the control to bring the dividing line between

the light and dark fields into the center of the crosshairs.

If using white light, adjust the chromaticity control to eliminate any color fringes.

Read the refractive index from the scale.

Determination of Melting Point (Freezing Point)
For liquids, this is more accurately the freezing point.

Differential Scanning Calorimetry (DSC):

A small, weighed amount of the sample is placed in an aluminum pan.

The pan is sealed and placed in the DSC cell alongside an empty reference pan.

The cell is cooled at a controlled rate.

The instrument measures the heat flow from the sample as it undergoes a phase transition

from liquid to solid.

The onset of the exothermic peak corresponds to the freezing point (melting point).

Capillary Method (for low melting solids):

A small amount of the solidified sample is introduced into a capillary tube.

The tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range over which the solid melts to a clear liquid is recorded as the

melting point range.[1][2][8]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a liquid compound like 4-Methyl-4-heptanol.
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Experimental Workflow for Liquid Compound Characterization

Initial Assessment

Physical Property Determination Spectroscopic Analysis

Data Analysis and Reporting

Sample Receipt and Documentation

Initial Purity Assessment (e.g., GC-MS, HPLC)

Density Measurement Boiling Point Determination Refractive Index Measurement Melting/Freezing Point Determination NMR Spectroscopy (¹H, ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Data Compilation and Analysis

Structure Confirmation

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for the characterization of a liquid chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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